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Compound of Interest

Compound Name: 4-Pentyloxyphenylboronic acid

Cat. No.: B116131

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Pentyloxyphenylboronic acid, with CAS number 146449-90-3, is a versatile synthetic
intermediate that is gaining prominence in various fields of chemical research and
development. Its unique molecular structure, featuring a phenylboronic acid moiety coupled
with a pentyloxy group, makes it a valuable building block in organic synthesis, particularly in
palladium-catalyzed cross-coupling reactions. This guide provides a comprehensive overview
of the commercial availability of 4-Pentyloxyphenylboronic acid, its key physicochemical
properties, detailed experimental protocols for its synthesis and application, and insights into its
diverse applications.

Commercial Availability

4-Pentyloxyphenylboronic acid is readily available from a range of chemical suppliers. The

purity and available quantities can vary, so it is crucial for researchers to select a supplier that
meets the specific needs of their application. Below is a summary of prominent suppliers and

their typical product specifications.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b116131?utm_src=pdf-interest
https://www.benchchem.com/product/b116131?utm_src=pdf-body
https://www.benchchem.com/product/b116131?utm_src=pdf-body
https://www.benchchem.com/product/b116131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Molecular ]
. CAS Molecular . . Available
Supplier Weight ( Purity .
Number Formula Quantities
g/mol )
Tokyo
Chemical 146449-90-3 C11H17BOs 208.06 >97.0% 19, 59[1]
Industry (TCI)
97-105% (by
Chem-Impex 146449-90-3 C11H17BOs 208.06 o 19, 59[2]
titration)
ChemBK 146449-90-3 C11H17BOs3 208.06 Not specified Inquire
Santa Cruz 1072944-31-
) N N Research )
Biotechnolog 0 (related Not specified Not specified Inquire[3]
Use Only
y compound)

Note: Purity specifications, especially those expressed as a range, may be influenced by the
presence of varying amounts of the corresponding boronic acid anhydride.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Pentyloxyphenylboronic
acid is essential for its proper handling, storage, and application in experimental work.
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Property Value Reference
CAS Number 146449-90-3 [4]
Molecular Formula C11H17BOs [4]
Molecular Weight 208.06 g/mol [4]

White to off-white crystalline
Appearance

powder
Melting Point 98-100 °C [4]
Boiling Point 355.3 +44.0 °C (Predicted) [4]
Density 1.06 + 0.1 g/cm? (Predicted) [4]

Soluble in organic solvents
Solubility such as diethyl ether and N,N- [5]
Dimethylformamide (DMF).

Experimental Protocols

The following are detailed experimental protocols for the synthesis of 4-
Pentyloxyphenylboronic acid and its application in a Suzuki-Miyaura cross-coupling reaction.

Synthesis of 4-Pentyloxyphenylboronic Acid

This protocol describes the synthesis of 4-Pentyloxyphenylboronic acid from 4-
hydroxyphenylboronic acid.[5]

Materials:

4-Hydroxyphenylboronic acid

1-Bromopentane

Potassium Carbonate (K2CO3)

N,N-Dimethylformamide (DMF)
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Diethyl ether
1 M Hydrochloric acid (HCI)
Saturated Sodium Chloride (brine) solution

Anhydrous Magnesium Sulfate (MgSQOa)

Procedure:

In a 250 mL round-bottom flask, dissolve 4-hydroxyphenylboronic acid (13.8 g, 0.1 mol) in
DMF (100 mL).

To this solution, add potassium carbonate (41.4 g, 0.3 mol) and 1-bromopentane (18.1 g,
0.12 mol).

Heat the reaction mixture to 80 °C and stir for 12 hours.

After cooling to room temperature, pour the mixture into 300 mL of ice-water.
Acidify the aqueous mixture to a pH of 3-4 using 1 M HCI.

Extract the product with diethyl ether (3 x 100 mL).

Combine the organic layers and wash with brine (2 x 200 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Remove the solvent under reduced pressure to yield 4-Pentyloxyphenylboronic acid as a
white solid.

Suzuki-Miyaura Cross-Coupling Reaction

This protocol outlines a general procedure for the use of 4-Pentyloxyphenylboronic acid in a

Suzuki-Miyaura cross-coupling reaction to synthesize a liquid crystal compound.[5]

Materials:

o 2-Pentyl-5-bromopyrimidine (or other suitable aryl halide)
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e 4-Pentyloxyphenylboronic acid

o Palladium(ll) acetate (Pd(OAC)2)

o Triphenylphosphine (PPhs)

e 2 M Sodium Carbonate (Na2COs) solution
e 1,2-Dimethoxyethane (DME)

o Ethyl acetate

o Water

e Brine

e Anhydrous Sodium Sulfate (NazSOa)
Procedure:

e To areaction vessel, add 2-pentyl-5-bromopyrimidine (2.29 g, 10 mmol), 4-
Pentyloxyphenylboronic acid (2.29 g, 11 mmol), palladium(ll) acetate (22 mg, 0.1 mmol),
and triphenylphosphine (105 mg, 0.4 mmol).

e Add 1,2-dimethoxyethane (50 mL) and 2 M sodium carbonate solution (20 mL).

o Heat the mixture to 90 °C and stir vigorously for 12 hours under an inert atmosphere.
e Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, cool the reaction to room temperature.

o Transfer the mixture to a separatory funnel and add ethyl acetate (50 mL).

o Separate the organic layer and wash with water (2 x 50 mL) and then brine (50 mL).
e Dry the organic layer over anhydrous sodium sulfate and filter.

e Remove the solvent under reduced pressure.
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» Purify the crude product by recrystallization from ethanol to obtain the desired coupled
product.

Applications

The utility of 4-Pentyloxyphenylboronic acid extends beyond a simple building block, with
applications in several cutting-edge areas of research.

¢ Organic Synthesis: Its primary application is as a key intermediate in Suzuki-Miyaura cross-
coupling reactions for the formation of carbon-carbon bonds, a cornerstone of modern
organic synthesis.[4]

e Materials Science: It is used in the synthesis of liquid crystals, polymers, and dyes.[4][5] The
pentyloxy chain can impart desirable solubility and mesomorphic properties in liquid crystal
applications.

o Drug Discovery and Medicinal Chemistry: Phenylboronic acids, in general, are being
explored for their potential in drug delivery systems and as targeted therapies.[2][6] The
ability of the boronic acid moiety to interact with diols makes it a candidate for developing
sensors and targeted delivery vehicles.[2]

o Fluorescent Sensors: Boronic acid-based compounds are widely investigated for their use in
fluorescent sensors for the detection of biologically relevant molecules like carbohydrates
and metal ions.[7][8][9]

Safety and Handling

As with any chemical reagent, proper safety precautions should be taken when handling 4-
Pentyloxyphenylboronic acid.

o General Hazards: It is irritating to the eyes, respiratory system, and skin.[4]

o Personal Protective Equipment (PPE): Always wear suitable protective clothing, gloves, and
eye/face protection.[4]

e Handling: Use in a well-ventilated area. Avoid inhalation of dust and contact with skin and
eyes.[4]
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o First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[4] If on skin, wash with plenty of soap and water.

Visualizing Workflows and Relationships

To better illustrate the experimental and logical processes involving 4-

Pentyloxyphenylboronic acid, the following diagrams are provided in DOT language.

Reaction Work-up & Purification

Reactants in nMF]—»[HeM 10 80°C for 120—»[‘7‘.“; into ke-wa«er]a[md.@ with 1M HC!]—>[Fxtmu with Diethyl Fm@—»[mgh with nms]a[n@ over Mgsm]a[smwm Evaporation

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Pentyloxyphenylboronic acid.
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Caption: Suzuki-Miyaura coupling reaction pathway.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b116131?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4-Pentyloxyphenylboronic acid Sample
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Caption: Quality control logical relationship for 4-Pentyloxyphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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